Cas no 141996-98-7 (Itopride N-Oxide)

• Product Name: Itopride N-Oxide
• CAS No: 141996-98-7
• MF: C₂₀H₂₆N₂O₅
• MW: 374.430845737457
• CID: 903373
• PubChem ID: 71433796
• Update Time: 2025-06-15

Itopride N-Oxide Chemical and Physical Properties

Names and Identifiers

• Itopride N-Oxide
• 2-[4-[[(3,4-dimethoxybenzoyl)amino]methyl]phenoxy]-N,N-dimethylethanamine oxide
• 2-{4-[(3,4-Dimethoxybenzamido)methyl]phenoxy}-N,N-dimethylethan-1-amine N-oxide
• Benzamide, N-((4-(2-(dimethyloxidoamino)ethoxy)phenyl)methyl)-3,4-dimethoxy-
• UNII-A78XTV4HJE
• N-((4-(2-(Dimethyloxidoamino)ethoxy)phenyl)methyl)-3,4-dimethoxybenzamide
• 141996-98-7
• Benzamide, N-((4-(2-(dimethylamino)ethoxy)phenyl)methyl)-3,4-dimethoxy-, N-oxide
• AKOS030239742
• DTXSID00849552
• J-007575
• A78XTV4HJE

• Inchi： 1S/C20H26N2O5/c1-22(2,24)11-12-27-17-8-5-15(6-9-17)14-21-20(23)16-7-10-18(25-3)19(13-16)26-4/h5-10,13H,11-12,14H2,1-4H3,(H,21,23)
• InChI Key： PZXRVVNIISGQFI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CNC(C1C=CC(=C(C=1)OC)OC)=O)CC[N+](C)(C)[O-]

Computed Properties

• Exact Mass: 374.18400
• Monoisotopic Mass: 374.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 89.71000
• LogP: 3.18250

Additional information on Itopride N-Oxide

Recent Advances in Itopride N-Oxide (CAS: 141996-98-7) Research: A Comprehensive Review

Itopride N-Oxide (CAS: 141996-98-7), a metabolite of the prokinetic agent Itopride, has garnered increasing attention in recent years due to its potential pharmacological applications and role in drug metabolism. This research briefing synthesizes the latest findings on Itopride N-Oxide, focusing on its chemical properties, metabolic pathways, and therapeutic implications. The compound's unique structure and activity profile make it a subject of interest for researchers exploring novel treatments for gastrointestinal disorders and other conditions.

Recent studies have elucidated the metabolic transformation of Itopride into Itopride N-Oxide, primarily mediated by hepatic cytochrome P450 enzymes. A 2023 study published in the Journal of Pharmacology and Experimental Therapeutics demonstrated that this oxidation process significantly influences the drug's pharmacokinetics and bioavailability. The research highlighted the importance of understanding Itopride N-Oxide's formation and clearance rates when optimizing dosing regimens for clinical applications.

Analytical chemistry advancements have enabled more precise quantification of Itopride N-Oxide in biological matrices. A novel LC-MS/MS method developed by researchers at Kyoto Pharmaceutical University (2024) achieved detection limits of 0.1 ng/mL, facilitating more accurate pharmacokinetic studies. This methodological breakthrough has important implications for monitoring drug levels in patients and assessing individual metabolic variations that may affect therapeutic outcomes.

Emerging evidence suggests potential therapeutic applications of Itopride N-Oxide beyond its role as a metabolite. In vitro studies have shown moderate dopamine D2 receptor antagonism and acetylcholinesterase inhibition, hinting at possible neuropharmacological effects. However, these findings require further validation through controlled clinical trials to assess the compound's safety and efficacy profile in potential new indications.

The pharmaceutical industry has shown growing interest in Itopride N-Oxide as a reference standard for drug development and quality control. Several manufacturers have recently introduced high-purity Itopride N-Oxide reference materials (≥98% purity) to support research and regulatory requirements. This development reflects the compound's importance in ensuring the consistency and safety of Itopride-containing medications.

Future research directions include exploring the potential of Itopride N-Oxide as an active pharmaceutical ingredient in its own right, rather than solely as a metabolite. Computational modeling studies predict favorable drug-like properties, though comprehensive preclinical testing will be necessary to validate these predictions. Additionally, researchers are investigating potential drug-drug interactions mediated through Itopride N-Oxide's metabolic pathways.

In conclusion, Itopride N-Oxide (CAS: 141996-98-7) represents an important compound in gastrointestinal pharmacology with potential expanded applications. Continued research into its pharmacological properties, metabolic fate, and therapeutic potential will likely yield valuable insights for drug development and personalized medicine approaches. The recent methodological advances in its quantification and characterization provide a solid foundation for future investigations in this area.